Cas no 2229017-73-4 ((3-butyl-2,2-dimethylcyclopropyl)methanamine)

• Product Name: (3-butyl-2,2-dimethylcyclopropyl)methanamine
• CAS No: 2229017-73-4
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6463868
• PubChem ID: 165700433
• Update Time: 2025-05-25

(3-butyl-2,2-dimethylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-butyl-2,2-dimethylcyclopropyl)methanamine
• 2229017-73-4
• EN300-1798131

• Inchi： 1S/C10H21N/c1-4-5-6-8-9(7-11)10(8,2)3/h8-9H,4-7,11H2,1-3H3
• InChI Key： UPNVYBKAROSYPO-UHFFFAOYSA-N
• SMILES： NCC1C(CCCC)C1(C)C

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (3-butyl-2,2-dimethylcyclopropyl)methanamine

Exploring the Unique Properties and Applications of (3-butyl-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229017-73-4)

In the ever-evolving landscape of specialty chemicals, (3-butyl-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229017-73-4) has emerged as a compound of significant interest. This cyclopropyl derivative features a unique sterically hindered structure, combining a butyl-substituted cyclopropane ring with an amine functional group. Its molecular architecture makes it particularly valuable in pharmaceutical intermediates and agrochemical formulations, where structural specificity often dictates biological activity.

The synthesis of 2229017-73-4 typically involves ring-closing strategies of appropriately substituted precursors, followed by amine functionalization. Recent advancements in catalytic cyclopropanation have improved yields and purity, addressing growing demand from R&D laboratories and industrial-scale production. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the compound's distinct three-dimensional conformation, which contributes to its molecular recognition properties in various applications.

Current research highlights its potential in crop protection chemicals, where its structural motif demonstrates activity against certain plant pathogens. The butyl-dimethylcyclopropyl group appears to enhance cell membrane penetration, while the primary amine enables further derivatization opportunities. This dual functionality makes 2229017-73-4 a versatile building block for developing next-generation formulations with improved environmental profiles.

From a material science perspective, the compound's rigid cyclic structure has shown promise in modifying polymer properties. When incorporated into polyamide backbones, it can influence thermal stability and mechanical strength. These findings align with growing industry interest in high-performance materials for automotive and aerospace applications, where every incremental improvement in material properties carries significant value.

Quality control protocols for (3-butyl-2,2-dimethylcyclopropyl)methanamine emphasize chiral purity assessment, as the cyclopropane ring can exist in different stereoisomeric forms. Modern chromatographic techniques, particularly chiral HPLC, have become essential tools for ensuring batch-to-batch consistency. This attention to detail reflects the compound's growing importance in asymmetric synthesis, where enantiomeric purity often determines the success of downstream applications.

The storage and handling of CAS 2229017-73-4 requires standard amine protection protocols, including inert atmosphere packaging and moisture control. These measures preserve the compound's chemical integrity during transportation and storage, maintaining its suitability for precision chemical synthesis. Suppliers typically provide technical data sheets detailing optimal storage conditions and compatibility guidelines with common organic solvents.

Emerging applications in flavor and fragrance chemistry have expanded the potential markets for this compound. The steric constraints of the dimethylcyclopropyl group can influence odor characteristics when incorporated into aromatic molecules. This has led to patented developments in specialty aroma chemicals, particularly for long-lasting fragrance formulations where molecular stability translates to scent longevity.

Environmental fate studies indicate that 2229017-73-4 undergoes predictable degradation under standard environmental conditions, with no evidence of bioaccumulation potential. These findings support its consideration in green chemistry initiatives, particularly when compared to traditional amine-containing compounds with less favorable ecotoxicological profiles. Lifecycle assessments continue to inform its sustainable use across various industries.

The global market for specialty amines like (3-butyl-2,2-dimethylcyclopropyl)methanamine reflects broader trends in fine chemical demand. Regional production hubs have emerged to serve pharmaceutical clusters in Asia, agrochemical manufacturers in Europe, and material science innovators in North America. This geographic distribution ensures supply chain resilience while meeting diverse application-specific requirements across industries.

Future research directions may explore the compound's potential in catalysis, where its steric and electronic properties could influence reaction pathways. Preliminary studies suggest possible applications in asymmetric hydrogenation and C-H activation processes. Such developments would align with industry demands for atom-efficient transformations and sustainable synthetic methods, further enhancing the value proposition of this versatile chemical building block.